2-(ethanesulfonyl)-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide

• IUPAC Name: N-benzo[e][1,3]benzothiazol-2-yl-2-ethylsulfonylbenzamide
• InChI: InChI=1S/C20H16N2O3S2/c1-2-27(24,25)17-10-6-5-9-15(17)19(23)22-20-21-18-14-8-4-3-7-13(14)11-12-16(18)26-20/h3-12H,2H2,1H3,(H,21,22,23)
• InChI Key: SLPWQUNRIADSFP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC=C1C(=O)NC2=NC3=C(S2)C=CC4=CC=CC=C43
• Molecular Formula: C20H16N2O3S2
• Molecular Weight: 396.5 g/mol
• CAS No.: 886921-30-8

Description

2-(ethanesulfonyl)-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in scientific research.

Scientific Research Applications

Eco-friendly Synthesis and Biological Applications

Research highlights the eco-friendly synthesis of derivatives related to our compound of interest, emphasizing the antimicrobial activities of synthesized molecules. A notable study presented an eco-friendly approach to synthesizing dihydro-2H-benzo- and naphtho-1,3-oxazine derivatives via a Mannich type condensation-cyclization reaction. These compounds exhibited significant in vitro antimicrobial effects against pathogenic fungi and bacteria, with some showing remarkable cytotoxic activities, suggesting potential applications in developing new antimicrobial and anticancer agents (Mathew et al., 2010).

Antimicrobial and Anti-inflammatory Properties

Another study synthesized N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives, demonstrating their activity in psychotropic in vivo, anti-inflammatory in vivo, and cytotoxicity in vitro screenings. These compounds revealed high anti-inflammatory activity, selective cytotoxic effects on tumor cell lines, and antimicrobial action, indicating their potential in therapeutic applications (Zablotskaya et al., 2013).

Anticancer Evaluation

Further research into the anticancer properties of naphthalene derivatives, akin to the compound , has been conducted. One study focused on the synthesis and in vitro anticancer evaluation of naphthalene-based benzimidazole derivatives, identifying compounds with moderate activity against breast cancer cell lines. This suggests potential avenues for the development of new anticancer therapeutics (Salahuddin et al., 2014).

Development of Fluorescent Materials

The synthesis of novel fluorescent materials also forms a part of the research landscape. A study developed blue-emitting fluorophores based on N-2-aryl-1,2,3-triazoles, demonstrating their potential in creating materials with specific photophysical properties for applications in optical and electronic devices (Padalkar et al., 2015).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been used as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It’s known that thiazole derivatives can act by suppressing the cyclooxygenase (cox) enzymes . COX enzymes are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin . PGE2 are lipid compounds that are produced by COX enzymes .

Biochemical Pathways

Given the potential suppression of cox enzymes, it can be inferred that the arachidonic acid pathway could be affected, leading to changes in the production of thromboxane, prostaglandins, and prostacyclin .

Result of Action

Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

One study on a related compound, 2-(benzo[d]thiazol-2-yl)-3-methoxynaphthalen-1-ol (mmt), found that the degree of charge transfer gradually increased with an increase in solvent polarity . This suggests that the action of similar compounds could potentially be influenced by the polarity of their environment .